Cas no 1185991-63-2 (2-methyl-5-nitro-1H-Imidazole-1-butanamine)
1185991-63-2 structure
Product Name:2-methyl-5-nitro-1H-Imidazole-1-butanamine
CAS No:1185991-63-2
MF:C8H14N4O2
MW:198.222361087799
CID:1100893
Update Time:2024-07-25
2-methyl-5-nitro-1H-Imidazole-1-butanamine Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-5-nitro-1H-Imidazole-1-butanamine
- 1H-Imidazole-1-butanamine, 2-methyl-5-nitro-
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- Inchi: 1S/C8H14N4O2/c1-7-10-6-8(12(13)14)11(7)5-3-2-4-9/h6H,2-5,9H2,1H3
- InChI Key: XLQNWQLCNSTLAB-UHFFFAOYSA-N
- SMILES: C1(C)N(CCCCN)C([N+]([O-])=O)=CN=1
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 395.5±22.0 °C(Predicted)
- pka: 10.32±0.10(Predicted)
2-methyl-5-nitro-1H-Imidazole-1-butanamine Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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